Cas no 1049341-00-5 (1-(2-chlorophenyl)-3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea)

• Product Name: 1-(2-chlorophenyl)-3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea
• CAS No: 1049341-00-5
• MF: C₂₁H₂₁ClN₄O₄
• MW: 428.868843793869
• CID: 5889639
• PubChem ID: 25815523
• Update Time: 2025-07-01

1-(2-chlorophenyl)-3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea
• 1049341-00-5
• VU0633211-1
• 1-(2-chlorophenyl)-3-[2-[3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]urea
• F5072-2018
• 1-(2-chlorophenyl)-3-(2-(3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)urea
• AKOS024494760

• Inchi： 1S/C21H21ClN4O4/c1-29-14-7-9-19(30-2)15(13-14)17-8-10-20(27)26(25-17)12-11-23-21(28)24-18-6-4-3-5-16(18)22/h3-10,13H,11-12H2,1-2H3,(H2,23,24,28)
• InChI Key： QWUFZEHCFKODGR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(NCCN1C(C=CC(C2C=C(C=CC=2OC)OC)=N1)=O)=O

Computed Properties

• Exact Mass: 428.1251329g/mol
• Monoisotopic Mass: 428.1251329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 1-(2-chlorophenyl)-3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea

Introduction to 1-(2-chlorophenyl)-3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea and Its Significance in Modern Chemical Research

1-(2-chlorophenyl)-3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea, identified by its CAS number 1049341-00-5, represents a compound of considerable interest in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic urea derivative has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in academic and industrial settings. The compound’s molecular architecture incorporates several key pharmacophoric elements, including a chlorophenyl group, an ethyl chain linked to a pyridazine core, and a dimethoxyphenyl substituent, which collectively contribute to its distinctive chemical properties.

The chlorophenyl moiety is a well-documented pharmacophore in medicinal chemistry, often associated with enhanced binding affinity to biological targets such as enzymes and receptors. In the context of 1-(2-chlorophenyl)-3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea, this group may play a pivotal role in modulating the compound’s interaction with specific biological pathways. The presence of the dimethoxyphenyl substituent further enriches the compound’s chemical diversity, potentially influencing its solubility, metabolic stability, and overall pharmacokinetic profile. These structural features make the compound a promising candidate for further exploration in drug discovery initiatives.

The central pyridazine core is another critical component of this molecule. Pyridazines are heterocyclic compounds that have been widely investigated for their biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The 6-oxo-1,6-dihydropyridazine scaffold in particular has shown promise in several preclinical studies due to its ability to interact with various enzymatic targets. The ethyl chain extending from the pyridazine ring adds an additional layer of complexity, potentially influencing the compound’s bioavailability and distribution within biological systems. This intricate design suggests that 1-(2-chlorophenyl)-3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea could exhibit multiple modes of action simultaneously.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of complex molecules with greater accuracy. By leveraging techniques such as molecular docking and quantum mechanical calculations, scientists can simulate the interactions between 1-(2-chlorophenyl)-3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea and potential targets like kinases or transcription factors. These simulations have revealed that the compound may possess inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammatory disorders. Such findings align with emerging trends in drug development where multi-target inhibitors are being increasingly explored due to their potential to provide synergistic therapeutic effects.

In parallel with computational studies, experimental investigations have been conducted to validate these predictions. In vitro assays have demonstrated that derivatives of this class exhibit varying degrees of efficacy against selected biological markers. For instance, some analogs have shown promising results in inhibiting the activity of Janus kinases (JAKs), which are involved in signal transduction pathways relevant to autoimmune diseases. Additionally, preliminary pharmacokinetic studies suggest that certain modifications can enhance the oral bioavailability of these compounds without compromising their therapeutic potential. These results underscore the importance of structural optimization in developing lead candidates for clinical translation.

The significance of CAS no 1049341-00-5 extends beyond its immediate chemical properties; it serves as a cornerstone for further chemical synthesis and derivatization efforts. Researchers have utilized this compound as a scaffold to generate libraries of analogs with tailored biological profiles. By systematically modifying specific functional groups—such as replacing the chlorophenyl ring with other aromatic moieties or altering the length of the ethyl chain—scientists can fine-tune the compound’s interactions with biological targets. This iterative approach is central to modern drug discovery pipelines and highlights how foundational compounds like 1-(2-chlorophenyl)-3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea contribute to advancing our understanding of disease mechanisms.

The broader context of this research is shaped by ongoing efforts to develop treatments for complex diseases where traditional monotherapies often fall short. Multi-target directed ligands (MTDLs) represent an innovative strategy by simultaneously modulating multiple disease-relevant pathways. The structural complexity of CAS no 1049341-00-5 makes it an ideal candidate for MTDL design due to its ability to engage multiple targets through distinct pharmacophoric elements. As research progresses, it is anticipated that derivatives derived from this scaffold will contribute valuable insights into therapeutic interventions for conditions ranging from oncology to neurodegenerative disorders.

From an industrial perspective, 1-(2-chlorophenyl)-3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea exemplifies how academic discoveries can transition into commercial products through collaborative efforts between academia and industry partners. Its unique chemical profile has attracted attention from pharmaceutical companies seeking novel starting points for drug development programs. By providing access to high-quality starting materials like this compound, CAS no 1049341-00-5, researchers can accelerate their pipelines toward bringing new treatments to patients worldwide—a testament to its enduring value in chemical biology research.